Cas no 101956-13-2 (1,4-Bis(3-morpholinopropoxy)benzene)

• Product Name: 1,4-Bis(3-morpholinopropoxy)benzene
• CAS No: 101956-13-2
• MF: C₂₀H₃₂N₂O₄
• MW: 364.479085922241
• CID: 4567863
• Update Time: 2025-05-21

1,4-Bis(3-morpholinopropoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(3-morpholinopropoxy)benzene

• Inchi： 1S/C20H32N2O4/c1(7-21-9-15-23-16-10-21)13-25-19-3-5-20(6-4-19)26-14-2-8-22-11-17-24-18-12-22/h3-6H,1-2,7-18H2
• InChI Key： DISPLJKYRVKUFS-UHFFFAOYSA-N
• SMILES： C1(OCCCN2CCOCC2)=CC=C(OCCCN2CCOCC2)C=C1

Additional information on 1,4-Bis(3-morpholinopropoxy)benzene

1,4-Bis(3-Morpholinopropoxy)Benzene: A Comprehensive Overview

The compound with CAS No. 101956-13-2, commonly referred to as 1,4-Bis(3-morpholinopropoxy)benzene, is a fascinating molecule that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique structure, which consists of a benzene ring substituted with two morpholino propoxy groups at the 1 and 4 positions. The morpholino group, a six-membered ring containing oxygen and nitrogen atoms, imparts distinctive chemical properties to the molecule.

Recent studies have highlighted the potential of 1,4-Bis(3-morpholinopropoxy)benzene in applications ranging from polymer chemistry to drug delivery systems. Its ability to form stable networks through hydrogen bonding has made it a valuable component in the development of advanced materials. Researchers have explored its role as a building block for self-healing polymers, where its morpholino groups facilitate dynamic covalent bonds that enable self-repair mechanisms.

In terms of synthesis, 1,4-Bis(3-morpholinopropoxy)benzene is typically prepared via nucleophilic aromatic substitution reactions. The reaction involves the substitution of halogen atoms on the benzene ring with morpholino propoxy groups under specific conditions. This method ensures high yields and purity, making it suitable for large-scale production in industrial settings.

The physical properties of CAS No. 101956-13-2 are also noteworthy. It exhibits a high melting point due to the strong intermolecular hydrogen bonding between the morpholino groups. Additionally, its solubility in polar solvents makes it ideal for use in solution-based chemical processes. Recent research has focused on optimizing its solubility by modifying the substituents on the benzene ring, which could expand its range of applications.

One of the most promising areas of research involving 1,4-Bis(3-morpholinopropoxy)benzene is its use in drug delivery systems. Its ability to form micelles and vesicles has been leveraged to encapsulate hydrophobic drugs, enhancing their bioavailability and reducing side effects. Studies have demonstrated that this compound can effectively deliver anticancer agents to target cells while minimizing systemic toxicity.

Furthermore, CAS No. 101956-13-2 has shown potential in the field of electronics as a component in organic semiconductors. Its electronic properties, including high electron mobility and stability under thermal stress, make it a candidate for use in flexible displays and sensors. Researchers are actively investigating its integration into next-generation electronic devices.

In conclusion, 1,4-Bis(3-morpholinopropoxy)benzene (CAS No. 101956-13-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its role in advancing technology and medicine is expected to grow significantly.